Cas no 2680664-88-2 (benzyl N-2,6-bis(propan-2-yl)phenyl-N-(2-hydroxyethyl)carbamate)

• Product Name: benzyl N-2,6-bis(propan-2-yl)phenyl-N-(2-hydroxyethyl)carbamate
• CAS No: 2680664-88-2
• MF: C₂₂H₂₉NO₃
• MW: 355.470566511154
• CID: 5620596
• PubChem ID: 165933955
• Update Time: 2025-06-14

benzyl N-2,6-bis(propan-2-yl)phenyl-N-(2-hydroxyethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680664-88-2
• benzyl N-[2,6-bis(propan-2-yl)phenyl]-N-(2-hydroxyethyl)carbamate
• EN300-28299190
• benzyl N-2,6-bis(propan-2-yl)phenyl-N-(2-hydroxyethyl)carbamate

• Inchi： 1S/C22H29NO3/c1-16(2)19-11-8-12-20(17(3)4)21(19)23(13-14-24)22(25)26-15-18-9-6-5-7-10-18/h5-12,16-17,24H,13-15H2,1-4H3
• InChI Key： POXXOWKWKUIBJW-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CCO)C1C(=CC=CC=1C(C)C)C(C)C)=O

Computed Properties

• Exact Mass: 355.21474379g/mol
• Monoisotopic Mass: 355.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-2,6-bis(propan-2-yl)phenyl-N-(2-hydroxyethyl)carbamate

Recent Advances in the Study of Benzyl N-2,6-bis(propan-2-yl)phenyl-N-(2-hydroxyethyl)carbamate (CAS: 2680664-88-2)

Benzyl N-2,6-bis(propan-2-yl)phenyl-N-(2-hydroxyethyl)carbamate (CAS: 2680664-88-2) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug development, particularly as a modulator of biological pathways. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.

The compound's unique structural features, including the presence of a carbamate group and a hydroxyethyl moiety, have been the subject of extensive investigation. Researchers have hypothesized that these functional groups contribute to its bioactivity, particularly in targeting specific enzymes or receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that benzyl N-2,6-bis(propan-2-yl)phenyl-N-(2-hydroxyethyl)carbamate exhibits inhibitory effects on a key enzyme involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In terms of synthesis, recent advancements have focused on optimizing the yield and purity of the compound. A team at the University of Cambridge developed a novel catalytic method that reduces the number of steps required for synthesis while maintaining high enantiomeric purity. This breakthrough, detailed in a 2024 Nature Communications article, has significant implications for scaling up production for preclinical studies.

Pharmacokinetic studies have also made progress in understanding the compound's behavior in biological systems. Data presented at the 2024 American Chemical Society conference revealed improved bioavailability compared to earlier analogs, with a half-life that supports once-daily dosing in animal models. These findings position the compound as a promising candidate for further development.

The therapeutic potential of benzyl N-2,6-bis(propan-2-yl)phenyl-N-(2-hydroxyethyl)carbamate extends beyond inflammation. Preliminary results from a collaboration between academic and industry researchers suggest activity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. While these findings are promising, researchers caution that extensive toxicology studies and clinical trials will be necessary to validate these observations.

Looking forward, the scientific community anticipates several key developments related to this compound. First, structure-activity relationship studies aim to identify more potent derivatives while maintaining favorable safety profiles. Second, formulation scientists are exploring drug delivery systems to enhance tissue targeting. Finally, biomarker studies seek to identify patient populations most likely to benefit from therapies based on this chemical scaffold.

In conclusion, benzyl N-2,6-bis(propan-2-yl)phenyl-N-(2-hydroxyethyl)carbamate represents an exciting area of research in medicinal chemistry. The convergence of improved synthetic methods, better understanding of its mechanism of action, and promising biological activity positions this compound as one to watch in the coming years. Researchers are encouraged to monitor ongoing clinical developments and consider potential collaborative opportunities in this space.